Cas no 1343091-37-1 (2-(4-Fluoro-3-methylphenyl)-2-butanol)

• Product Name: 2-(4-Fluoro-3-methylphenyl)-2-butanol
• CAS No: 1343091-37-1
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• MDL: MFCD17222291
• CID: 5168911
• Update Time: 2026-03-04

2-(4-Fluoro-3-methylphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-methylphenyl)-2-butanol
• 2-(4-fluoro-3-methylphenyl)butan-2-ol
• SB84717

• MDL： MFCD17222291
• Inchi： 1S/C11H15FO/c1-4-11(3,13)9-5-6-10(12)8(2)7-9/h5-7,13H,4H2,1-3H3
• InChI Key： ORFZGMHWHPBROA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C)(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Fluoro-3-methylphenyl)-2-butanol

Professional Introduction to 2-(4-Fluoro-3-methylphenyl)-2-butanol (CAS No. 1343091-37-1)

2-(4-Fluoro-3-methylphenyl)-2-butanol, identified by its Chemical Abstracts Service (CAS) number 1343091-37-1, is a significant compound in the realm of pharmaceutical chemistry and drug development. This molecule has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a fluoro substituent at the para position relative to a methyl group on the phenyl ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The compound's structure, featuring a butanol moiety attached to the aromatic ring, suggests potential for solubility and metabolic stability, which are critical factors in drug design. The combination of these features positions 2-(4-Fluoro-3-methylphenyl)-2-butanol as a promising candidate for further exploration in various therapeutic areas.

In recent years, there has been growing interest in the role of fluoro-substituted aromatic compounds in drug development. The fluorine atom's ability to influence molecular interactions, such as hydrogen bonding and lipophilicity, has made it a cornerstone in the design of small-molecule drugs. For instance, fluoroaromatics are known to enhance binding affinity and metabolic stability, attributes that are highly desirable in pharmaceuticals. The specific arrangement of substituents in 2-(4-Fluoro-3-methylphenyl)-2-butanol aligns well with these principles, offering a versatile platform for medicinal chemists.

The butanol side chain in this compound contributes to its amphiphilic nature, which can be advantageous for drug delivery systems. This feature allows the molecule to interact favorably with both hydrophobic and hydrophilic environments, potentially improving bioavailability and tissue penetration. Such characteristics are particularly relevant in the development of drugs targeting diseases that require systemic or localized delivery.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. These tools have been instrumental in evaluating the potential of 2-(4-Fluoro-3-methylphenyl)-2-butanol as a lead compound. Virtual screening and molecular dynamics simulations have revealed that this molecule exhibits favorable binding profiles with various biological targets, including enzymes and receptors implicated in neurological disorders. This computational evidence supports further experimental investigation into its pharmacological potential.

The synthesis of 2-(4-Fluoro-3-methylphenyl)-2-butanol involves multi-step organic reactions that highlight the synthetic ingenuity required to construct complex molecules. Key steps typically include the introduction of the fluoro group via halogen exchange or metal-catalyzed cross-coupling reactions, followed by functionalization of the aromatic ring. The butanol side chain is often incorporated through reduction or nucleophilic addition reactions. These synthetic strategies underscore the compound's significance as a building block for more intricate drug candidates.

In clinical research, the exploration of fluorinated compounds has led to several breakthroughs. For example, fluoroaromatics have been successfully incorporated into antiviral and anticancer agents due to their ability to modulate enzyme activity and receptor binding. The structural motifs present in 2-(4-Fluoro-3-methylphenyl)-2-butanol share similarities with known pharmacophores, suggesting that it could serve as a precursor for drugs with similar mechanisms of action.

The chemical properties of this compound also make it suitable for use as an intermediate in the synthesis of more complex molecules. Its reactivity allows for further derivatization, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Evaluation of 2-(4-Fluoro-3-methylphenyl)-2-butanol's biological activity has begun to uncover its potential therapeutic applications. Preliminary studies have indicated that it may exhibit inhibitory effects on certain enzymes relevant to metabolic disorders. Additionally, its interaction with biological targets suggests possible roles in treating neurological conditions where modulation of neurotransmitter systems is desired. These findings warrant further investigation into its pharmacological profile.

The compound's physicochemical properties have been carefully characterized to ensure its suitability for pharmaceutical applications. Data on solubility, melting point, and spectroscopic characteristics provide essential insights into its behavior under different conditions. These parameters are critical for formulating drugs that exhibit optimal stability and bioavailability.

The role of fluorine chemistry in modern drug design continues to expand with each new discovery. Compounds like 2-(4-Fluoro-3-methylphenyl)-2-butanol exemplify how strategic incorporation of fluorine can enhance molecular properties and therapeutic efficacy. As research progresses, it is likely that more derivatives will be explored, further solidifying their place in pharmaceutical innovation.

In conclusion, 2-(4-Fluoro-3-methylphenyl)-2-butanol (CAS No. 1343091-37-1) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis highlights the sophistication of modern organic chemistry techniques, while its potential applications underscore its importance as a lead compound for drug development. Continued research into this molecule is expected to yield valuable insights into new therapeutic strategies across multiple disease areas.